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Compound of Interest

Benzamide, N-benzoyl-N-
Compound Name:
(phenylmethyl)-

Cat. No.: B101800

A comprehensive analysis of the synthesis, predicted properties, and potential biological
activities of a novel tertiary benzamide.

Introduction

Benzamide, N-benzoyl-N-(phenylmethyl)-, a tertiary benzamide, represents an intriguing yet
underexplored molecule within the vast chemical space of benzamide derivatives. The
benzamide scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous drugs with diverse therapeutic applications, including anticancer, antimicrobial, and
antipsychotic agents.[1] The unique structural feature of Benzamide, N-benzoyl-N-
(phenylmethyl)- is the tertiary amide nitrogen, which is substituted with two benzoyl groups
and one phenylmethyl (benzyl) group. This substitution pattern is expected to impart specific
physicochemical properties, such as high lipophilicity and an absence of hydrogen bond
donating capability, which could lead to novel biological activities. This technical guide provides
a comprehensive review of the existing literature on closely related compounds to infer the
synthesis, properties, and potential therapeutic applications of Benzamide, N-benzoyl-N-
(phenylmethyl)-, with a particular focus on its potential as a tubulin polymerization inhibitor.

Predicted Physicochemical Properties

Due to the absence of direct experimental data for Benzamide, N-benzoyl-N-(phenylmethyl)-,
the physicochemical properties of the closely related analog, N-benzyl-N-phenylbenzamide,
are presented below to provide an estimation.
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Property Predicted Value Source
Molecular Weight 287.4 g/mol PubChem|[2]
XLogP3-AA 4.4 PubChem|[2]
Hydrogen Bond Donor Count 0 PubChem|[2]
Hydrogen Bond Acceptor

Count 1 PubChem|[2]
Rotatable Bond Count 4 PubChem|[2]
Exact Mass 287.131014166 Da PubChem[2]
Topological Polar Surface Area  20.3 A2 PubChem[2]
Complexity 336 PubChem|[2]

Synthesis and Reaction Mechanisms

The synthesis of Benzamide, N-benzoyl-N-(phenylmethyl)- can be approached through the
N-acylation of a secondary amide, a common method for the formation of tertiary amides.

Proposed Synthetic Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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